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Compound of Interest

Compound Name: Tetralead tetraoxide

Cat. No.: B15342068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetralead tetraoxide
(Pb₃O₄), also known as red lead, in the formulation of ceramic glazes. Due to its toxic nature,

the use of lead in consumer ceramic ware is heavily regulated, and these notes are intended

for research and specialized applications where its unique properties are required, with a

strong emphasis on safety and proper handling.

Introduction to Tetralead Tetraoxide in Ceramic
Glazes
Tetralead tetraoxide is a dense, bright red to orange crystalline powder historically used as a

primary flux in low-temperature ceramic glazes, typically those fired between Cone 08 and

Cone 04 (approximately 950-1060°C). Its primary function is to lower the melting point of the

silica in the glaze, allowing it to form a glassy, impervious coating at lower temperatures.

Key Properties Imparted by Tetralead Tetraoxide:

Low Melting Temperature: Lead is a powerful flux, enabling the creation of glazes that

mature at low earthenware temperatures.

Brilliance and Gloss: Lead glazes are known for their high gloss and brilliant, smooth

surfaces.
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Color Enhancement: Tetralead tetraoxide can enhance the vibrancy of certain coloring

metal oxides.

Low Viscosity: Leaded glazes tend to have low viscosity, which allows them to flow and heal

imperfections on the ceramic surface.

Low Coefficient of Thermal Expansion: When properly formulated, lead glazes can have a

low coefficient of thermal expansion, reducing the likelihood of crazing (the formation of fine

cracks in the glaze).

Chemical and Physical Properties of Tetralead
Tetraoxide

Property Value

Chemical Formula Pb₃O₄

Molar Mass 685.6 g/mol

Appearance Bright red or orange powder

Melting Point Decomposes at 500 °C (932 °F) to PbO

Density 8.3 g/cm³

Solubility Insoluble in water

Signaling Pathways and Chemical Reactions
During the firing process, tetralead tetraoxide undergoes a series of chemical reactions that

are fundamental to the formation of the leaded glaze. The primary reaction is the

decomposition of tetralead tetraoxide into lead(II) oxide (PbO), which then acts as the primary

fluxing agent.

Caption: Chemical reactions of tetralead tetraoxide during firing.

The PbO produced from the decomposition of Pb₃O₄ readily reacts with silica (SiO₂) to form a

lead silicate glass. Alumina (Al₂O₃) is also typically included in the glaze formulation to increase

viscosity and prevent the glaze from running off the ceramic piece during firing.
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Experimental Protocols
Glaze Formulation
The following are example low-fire lead glaze recipes. Extreme caution and appropriate

personal protective equipment (PPE) are mandatory when handling lead compounds.

Table 1: Example Low-Fire Lead Glaze Recipes (Cone 06-04)

Component
Recipe 1: Clear Gloss
Base (%)

Recipe 2: Opaque White
Base (%)

Tetralead Tetraoxide (Red

Lead)
40 - 60 35 - 55

Silica (Flint) 30 - 45 25 - 40

Kaolin (EPK) 5 - 15 5 - 15

Whiting (Calcium Carbonate) 0 - 5 0 - 5

Zircopax (Zirconium Silicate) - 10 - 15

Bentonite 1 - 2 1 - 2

Color Variations:

To achieve different colors, small percentages of metal oxides can be added to the base

recipes.

Table 2: Example Colorant Additions to a Lead Glaze Base

Colorant Percentage Addition (%) Resulting Color

Copper Carbonate (CuCO₃) 2 - 5 Green to Turquoise

Cobalt Carbonate (CoCO₃) 0.5 - 2 Blue

Red Iron Oxide (Fe₂O₃) 4 - 8 Amber to Brown

Manganese Dioxide (MnO₂) 2 - 6 Purple to Brown
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Glaze Preparation and Application Workflow

Glaze Preparation

Application

Firing

1. Weigh Raw Materials

2. Dry Mix Ingredients

3. Sieve Powder

4. Add Water & Mix to Desired Specific Gravity

5. Sieve Slurry

6. Apply to Bisqueware (Dipping, Brushing, or Spraying)

7. Fire in a Ventilated Kiln

Click to download full resolution via product page

Caption: Workflow for preparing and applying leaded ceramic glazes.
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Protocol for Glaze Preparation:

Weighing: Accurately weigh all dry ingredients using a calibrated digital scale. Perform this in

a well-ventilated area or a fume hood, wearing a respirator, gloves, and protective eyewear.

Dry Mixing: Thoroughly mix the dry ingredients in a sealed container to ensure homogeneity.

Sieving: Pass the dry mix through a 60-mesh or finer sieve to break up any clumps.

Adding Water: Slowly add the dry mix to a container of water while stirring. The amount of

water will vary depending on the desired specific gravity and application method. A typical

starting point is a 1:1 ratio by weight.

Sieving the Slurry: Pass the wet glaze slurry through an 80-mesh or finer sieve at least twice

to ensure a smooth, uniform consistency.

Firing Schedule
A typical firing schedule for a low-fire lead glaze (Cone 06-04) in an electric kiln is as follows.

Ensure the kiln is well-ventilated to the outside to remove any lead fumes that may be

produced.

Table 3: Example Firing Schedule for Cone 06

Segment
Ramp Rate
(°C/hour)

Target Temperature
(°C)

Hold Time
(minutes)

1 100 600 30

2 150 999 15

3 Off Room Temperature -

Firing and Cooling Considerations:

Slow Initial Ramp: A slow initial ramp rate helps to burn off any organic materials and allows

for the slow release of water vapor.
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Hold at Peak Temperature: A short hold at the peak temperature helps to ensure the glaze

fully matures and heals any surface defects.

Cooling: A natural cooling rate is generally sufficient. However, a slower cooling rate can

sometimes promote the development of crystalline structures in certain glaze formulations.

Safety Protocols and Lead Leaching
WARNING: Lead is a cumulative poison. Inhalation or ingestion of lead dust or fumes can

cause serious health problems.

Mandatory Safety Precautions:

Ventilation: Always work in a well-ventilated area. A dedicated fume hood is highly

recommended when handling dry lead powders and firing leaded glazes. Kilns used for firing

leaded glazes must be vented to the outdoors.

Personal Protective Equipment (PPE):

Respirator: A NIOSH-approved respirator with P100 filters must be worn when handling

dry lead compounds.

Gloves: Wear nitrile or other chemical-resistant gloves.

Protective Clothing: Wear a dedicated lab coat or coveralls.

Eye Protection: Use safety glasses or goggles.

Housekeeping: Wet clean all surfaces after working with lead powders to prevent dust

accumulation. Do not eat, drink, or smoke in the work area.

Disposal: Dispose of all lead-containing waste according to local and federal regulations for

hazardous waste.

Lead Leaching and Testing
Lead can leach from improperly formulated or fired glazes, especially when in contact with

acidic foods and beverages. The standard test for determining lead release from ceramic
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surfaces is ASTM C738.

Experimental Protocol: ASTM C738 Lead Leaching Test (Simplified)

Cleaning: Thoroughly wash the glazed ceramic ware with a detergent solution, rinse with tap

water, and then with deionized water.

Leaching Solution: Prepare a 4% (v/v) acetic acid solution in deionized water.

Extraction: Fill the ceramic ware with the 4% acetic acid solution to within 6-7 mm of the rim.

Cover the vessel to prevent evaporation.

Incubation: Let the vessel stand for 24 hours at 20-24°C.

Analysis: After 24 hours, decant the acetic acid solution into a clean container. Determine the

lead concentration in the solution using Atomic Absorption Spectroscopy (AAS) or Inductively

Coupled Plasma (ICP) analysis.[1]

Regulatory Limits:

The US Food and Drug Administration (FDA) has set action levels for leachable lead in ceramic

ware. These levels vary depending on the type of ware. For example, the limit for cups and

mugs is 0.5 µg/mL.[2]

Conclusion
Tetralead tetraoxide can be a valuable flux in the formulation of low-temperature ceramic

glazes for specific research and non-food contact applications. Its use necessitates a thorough

understanding of its chemical behavior, precise control over formulation and firing, and strict

adherence to safety protocols to mitigate the significant health risks associated with lead

exposure. The potential for lead leaching is a critical concern that must be addressed through

proper glaze formulation and verified by standardized testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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